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Compound of Interest

L-Threonine, N-(2-hydroxyethyl)-
(9ClI)

Cat. No.: B584059

Compound Name:

A comprehensive review of scientific databases and chemical literature reveals a significant
lack of information regarding the discovery, synthesis, and biological activity of L-Threonine, N-
(2-hydroxyethyl)-. This compound, identified by the CAS Number 154674-59-6, appears
primarily in the catalogs of chemical suppliers, with minimal to no presence in peer-reviewed
research publications or patents.

This technical overview aims to provide researchers, scientists, and drug development
professionals with the available information on L-Threonine, N-(2-hydroxyethyl)-, while
highlighting the current knowledge gap.

Chemical Identity

The fundamental physicochemical properties of L-Threonine, N-(2-hydroxyethyl)- are
summarized below. This information is exclusively drawn from chemical supplier databases, as
no independent experimental data has been published in the scientific literature.
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Property Value Source

CAS Number 154674-59-6 Chemical Supplier Catalogs
Molecular Formula CeH13NOa4 Chemical Supplier Catalogs
Molecular Weight 163.17 g/mol Chemical Supplier Catalogs

(2S,3R)-3-hydroxy-2-[(2-

IUPAC Name hydroxyethyl)amino]butanoic Chemical Supplier Catalogs
acid
Canonical SMILES CC(C(C(=0)O)NCCO)O Chemical Supplier Catalogs

Hypothetical Synthesis and Experimental Protocols

While no specific experimental protocols for the synthesis of L-Threonine, N-(2-hydroxyethyl)-
have been published, a general understanding of amino acid chemistry allows for the
postulation of a potential synthetic route. The most probable method for its synthesis would
involve the N-alkylation of L-Threonine.

A plausible experimental workflow for the synthesis of L-Threonine, N-(2-hydroxyethyl)- is
outlined below. This protocol is hypothetical and would require optimization and

characterization.
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Figure 1: A hypothetical workflow for the synthesis and characterization of L-Threonine, N-(2-

hydroxyethyl)-.
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Biological Activity and Signaling Pathways

There is currently no available information in the scientific literature regarding the biological
activity of L-Threonine, N-(2-hydroxyethyl)-. Consequently, no signaling pathways associated
with this compound have been described.

In the broader context of drug development, N-alkylation of amino acids is a common strategy
employed to modify the physicochemical properties of a parent molecule. Such modifications
can influence:

o Solubility: The introduction of a hydroxyethyl group may alter the aqueous solubility.
 Lipophilicity: N-alkylation can impact the molecule's ability to cross cell membranes.

o Receptor Binding: The modification could influence the binding affinity and selectivity for
biological targets.

e Metabolic Stability: The N-alkyl group may affect the molecule's susceptibility to enzymatic
degradation.

Given that L-Threonine is an essential amino acid with a crucial role in protein structure and
function, its derivatives are of potential interest in various therapeutic areas. However, without
experimental data, the specific effects of the N-(2-hydroxyethyl) modification remain
speculative.

Conclusion

L-Threonine, N-(2-hydroxyethyl)- is a chemical entity that is commercially available but lacks a
footprint in the scientific and patent literature. This report has summarized the limited available
information and provided a hypothetical framework for its synthesis. For researchers and drug
development professionals, this compound represents an unexplored area of chemical space.
Any investigation into its properties would require de novo synthesis, characterization, and
biological screening. The absence of existing data underscores the vast number of potentially
valuable molecules that have yet to be synthesized and studied.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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